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Compound of Interest

Compound Name: 4-Butylbenzaldehyde

Cat. No.: B075662 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-tert-Butylbenzaldehyde, a key aromatic aldehyde, serves as a vital intermediate in the

synthesis of various fine chemicals, pharmaceuticals, and fragrance compounds.[1] Its

molecular structure, characterized by a benzene ring substituted with a tert-butyl group and an

aldehyde functional group, dictates its unique physical and chemical properties. This guide

provides a comprehensive overview of the core physical properties of 4-tert-

Butylbenzaldehyde, complete with experimental methodologies and visual representations of

its synthetic pathway and a key biochemical interaction. All quantitative data is presented in

clear, tabular format for ease of reference and comparison.

Core Physical Properties
The physical characteristics of 4-tert-Butylbenzaldehyde are crucial for its handling, storage,

and application in various chemical processes. A summary of these properties is provided

below.

General and Thermodynamic Properties
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Property Value Units Notes

Molecular Formula C₁₁H₁₄O - [1][2]

Molecular Weight 162.23 g/mol [2][3]

Appearance
Colorless to pale

yellow liquid
- [2][4][5]

Boiling Point 245-246 °C at 760 mmHg[1]

130 °C at 25 mmHg[1][3][6]

Melting Point
Not applicable (liquid

at room temperature)
°C [7]

Density 0.97 g/mL at 25 °C[1][3][6][8]

Vapor Pressure 0.04 hPa at 20 °C[9]

Flash Point 101 °C
Closed cup[3][10][11]

[12]

Refractive Index 1.5260-1.5310 - at 20 °C[3][5][6][10]

Solubility and Partitioning
Property Value Units Conditions

Water Solubility 54.18 mg/L at 25 °C (estimated)[2]

120 mg/L -[8]

Solubility in other

solvents
Soluble in methanol - [1][10]

logP (o/w) 3.1 - (estimated)[9]

Experimental Protocols
Accurate determination of physical properties is paramount for the safe and effective use of

chemical compounds. Below are detailed methodologies for key experiments.
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Determination of Boiling Point
The boiling point of 4-tert-Butylbenzaldehyde can be determined using a distillation method.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer

Heating mantle

Boiling chips

Procedure:

Place a sample of 4-tert-Butylbenzaldehyde into the distillation flask along with a few boiling

chips.

Set up the distillation apparatus, ensuring the thermometer bulb is positioned just below the

side arm of the distillation flask.

Begin heating the flask gently with the heating mantle.

Record the temperature at which the liquid begins to boil and a steady stream of distillate is

collected in the receiving flask. This temperature is the boiling point. For measurements at

reduced pressure, a vacuum pump is connected to the apparatus, and the pressure is

monitored with a manometer.

Measurement of Density
The density of liquid 4-tert-Butylbenzaldehyde can be measured using a pycnometer.

Apparatus:
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Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance

Thermostat

Procedure:

Clean and dry the pycnometer thoroughly and weigh it empty on an analytical balance.

Fill the pycnometer with distilled water of a known temperature and weigh it again.

Empty and dry the pycnometer, then fill it with 4-tert-Butylbenzaldehyde at the same

temperature and weigh it.

The density is calculated using the formula: Density of sample = (mass of sample / mass of

water) * density of water.

Determination of Refractive Index
An Abbe refractometer is commonly used to measure the refractive index of liquids like 4-tert-

Butylbenzaldehyde.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper

Procedure:

Calibrate the refractometer using a standard liquid with a known refractive index.

Ensure the prism of the refractometer is clean and dry.

Place a few drops of 4-tert-Butylbenzaldehyde onto the prism.
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Close the prism and allow the sample to reach the desired temperature by circulating water

from the constant temperature bath.

Adjust the instrument to bring the dividing line between the light and dark fields into sharp

focus at the crosshairs of the eyepiece.

Read the refractive index from the scale.

Synthesis and Reactivity
4-tert-Butylbenzaldehyde is synthesized through various methods, with the oxidation of 4-tert-

butyltoluene being a common industrial approach.

Caption: A simplified workflow for the synthesis of 4-tert-Butylbenzaldehyde from 4-tert-

butyltoluene via oxidation.

Biochemical Interactions: Inhibition of Mushroom
Tyrosinase
4-tert-Butylbenzaldehyde has been studied for its inhibitory effects on enzymes such as

mushroom tyrosinase. It acts as a competitive inhibitor.

The aldehyde group of 4-tert-butylbenzaldehyde can form a Schiff base with a primary amino

group in the active site of the tyrosinase enzyme.[4] This binding prevents the natural substrate

from accessing the active site, thereby inhibiting the enzyme's activity.
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Caption: Competitive inhibition of mushroom tyrosinase by 4-tert-Butylbenzaldehyde.

Conclusion
This technical guide has provided a detailed summary of the key physical properties of 4-tert-

Butylbenzaldehyde, essential for its application in research and development. The outlined

experimental protocols offer a foundation for the accurate measurement of these properties,

while the diagrams illustrate its synthetic origin and a significant biochemical interaction. This

information serves as a valuable resource for professionals in the fields of chemistry and drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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